N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide

• IUPAC Name: N-[(4-ethylphenyl)carbamothioyl]-2-iodobenzamide
• InChI: InChI=1S/C16H15IN2OS/c1-2-11-7-9-12(10-8-11)18-16(21)19-15(20)13-5-3-4-6-14(13)17/h3-10H,2H2,1H3,(H2,18,19,20,21)
• InChI Key: JPSZVSHYEQWLPP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2I
• Molecular Formula: C16H15IN2OS
• Molecular Weight: 410.3 g/mol

Description

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide, also known as AG1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane receptor that plays a crucial role in the regulation of cell growth, proliferation, and differentiation. Overexpression or mutation of EGFR has been implicated in the development and progression of various types of cancer, making it an attractive target for cancer therapy.

Mechanism of Action

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide specifically targets the ATP-binding site of EGFR tyrosine kinase, thereby inhibiting its activity. This leads to the inhibition of downstream signaling pathways involved in cell growth and proliferation. The exact mechanism of action of this compound has been elucidated through various biochemical and biophysical studies.
Biochemical and physiological effects:
This compound has been shown to have a potent inhibitory effect on EGFR tyrosine kinase activity, leading to the inhibition of downstream signaling pathways involved in cell growth and proliferation. This results in the induction of apoptosis and cell cycle arrest in cancer cells. In addition, this compound has been shown to have anti-inflammatory and neuroprotective effects in various disease models.

Advantages and Limitations for Lab Experiments

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide has several advantages as a research tool, including its high potency and specificity for EGFR tyrosine kinase, as well as its ability to inhibit downstream signaling pathways involved in cancer cell growth and proliferation. However, this compound also has some limitations, including its potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several potential future directions for research involving N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide. One area of interest is the development of new analogs with improved potency and selectivity for EGFR tyrosine kinase. Another area of interest is the investigation of the role of EGFR in various disease models, including cancer, inflammation, and neurodegeneration. Finally, this compound may have potential as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative disorders.

Synthesis Methods

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide can be synthesized through a multi-step process involving the reaction of 2-iodobenzamide with various reagents to form the final product. The synthesis method has been described in detail in several research articles and patents.

Scientific Research Applications

N-{[(4-ethylphenyl)amino]carbonothioyl}-2-iodobenzamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, this compound has been used in various studies to investigate the role of EGFR in cancer and other diseases.